Cas no 95445-79-7 (3-Methyl 5-isopropyl 4-[3-chloro-6-fluoro-2-(trifluoromethyl)phenyl]-2-(fluoromethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: 3-Methyl 5-isopropyl 4-[3-chloro-6-fluoro-2-(trifluoromethyl)phenyl]-2-(fluoromethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 95445-79-7
• MF: C₂₀H₁₉ClF₅NO₄
• MW: 467.814182519913
• CID: 1986234
• PubChem ID: 125329
• Update Time: 2025-04-21

3-Methyl 5-isopropyl 4-[3-chloro-6-fluoro-2-(trifluoromethyl)phenyl]-2-(fluoromethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Methyl 5-isopropyl 4-[3-chloro-6-fluoro-2-(trifluoromethyl)phenyl]-2-(fluoromethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• FPL-62129XX
• 3-methyl 5-propan-2-yl 4-[3-chloro-6-fluoro-2-(trifluoromethyl)phenyl]-2-(fluoromethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• DTXSID60914997
• CS-0033978
• 3,5-Pyridinedicarboxylic acid, 4-(3-chloro-6-fluoro-2-(trifluoromethyl)phenyl)-2-(fluoromethyl)-1,4-dihydro-6-methyl-, 3-methyl 5-(1-methylethyl) ester
• 3,5-Pyridinedicarboxylic acid, 4-[3-chloro-6-fluoro-2-(trifluoromethyl)phenyl]-2-(fluoromethyl)-1,4-dihydro-6-methyl-, 3-methyl 5-(1-methylethyl) ester
• PD161149
• HY-111018
• 95445-79-7
• Fpl-62129
• AKOS040748380
• SCHEMBL7271053
• Fpl 62129
• 3-Methyl 5-(1-methylethyl) 4-(3-chloro-6-fluoro-2-(trifluoromethyl)phenyl)-2-(fluoromethyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate
• 3-O-methyl 5-O-propan-2-yl 4-[3-chloro-6-fluoro-2-(trifluoromethyl)phenyl]-2-(fluoromethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate

• Inchi： 1S/C20H19ClF5NO4/c1-8(2)31-19(29)13-9(3)27-12(7-22)15(18(28)30-4)16(13)14-11(23)6-5-10(21)17(14)20(24,25)26/h5-6,8,16,27H,7H2,1-4H3
• InChI Key： OBWJAVIHPMZUHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(F)(F)F)C1C(C(=O)OC)=C(CF)NC(C)=C1C(=O)OC(C)C)F

Computed Properties

• Exact Mass: 467.092
• Monoisotopic Mass: 467.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.336
• Boiling Point: 465.4°C at 760 mmHg
• Flash Point: 235.3°C
• Refractive Index: 1.486

3-Methyl 5-isopropyl 4-[3-chloro-6-fluoro-2-(trifluoromethyl)phenyl]-2-(fluoromethyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).